Cas no 2549049-69-4 (4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline)
4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydro-4-[4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinyl]quinazoline
- F6619-7453
- AKOS040710603
- 4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
- 2549049-69-4
- 4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
-
- Inchi: 1S/C20H27N7O/c1-2-4-17-16(3-1)20(22-15-21-17)27-9-7-25(8-10-27)18-5-6-19(24-23-18)26-11-13-28-14-12-26/h5-6,15H,1-4,7-14H2
- InChI Key: PHSPOTZQEGLYAB-UHFFFAOYSA-N
- SMILES: O1CCN(C2=CC=C(N=N2)N2CCN(C3C4=C(CCCC4)N=CN=3)CC2)CC1
Computed Properties
- Exact Mass: 381.22770851g/mol
- Monoisotopic Mass: 381.22770851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 705.3±60.0 °C(Predicted)
- pka: 6.68±0.10(Predicted)
4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-7453-2μmol |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-5μmol |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-10μmol |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-20μmol |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-1mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-2mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-3mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-4mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-5mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-7453-10mg |
4-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline |
2549049-69-4 | 10mg |
$118.5 | 2023-09-07 |
4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
Compound CAS No. 2549049-69-4: 4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
The compound CAS No. 2549049-69-4, also known as 4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a quinazoline core fused with a tetrahydro ring system, further substituted with a piperazine moiety and a pyridazine ring containing a morpholine group. These structural features contribute to its unique pharmacological properties and make it a promising candidate for various therapeutic applications.
Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives in targeting specific biological pathways. For instance, studies have shown that quinazolines can act as inhibitors of kinase enzymes, which are critical in regulating cellular signaling processes. The presence of the piperazine group in this compound enhances its ability to interact with protein targets, potentially improving its bioavailability and efficacy. Additionally, the morpholine substituent on the pyridazine ring introduces hydrophilic properties, which may facilitate drug delivery and improve solubility.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalytic reactions. Researchers have employed strategies such as Suzuki coupling and Buchwald-Hartwig amination to construct the complex heterocyclic framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule. The development of efficient synthetic routes has been instrumental in advancing the study of this compound and its analogs.
From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical models. For example, studies have shown that it exhibits potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, its ability to modulate neuroprotective pathways makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research has also explored its role in inflammation and immune modulation, highlighting its versatility as a therapeutic agent.
The structural uniqueness of this compound is further underscored by its ability to adopt multiple conformations, which may enhance its binding affinity to target proteins. Computational studies using molecular docking techniques have provided insights into its interaction patterns with key enzymes and receptors. These findings have guided further optimization efforts aimed at improving its potency and selectivity.
In conclusion, CAS No. 2549049-69-4 represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its intricate structure and diverse biological activities make it a focal point for ongoing research and development efforts. As scientists continue to unravel its mechanisms of action and explore new applications, this compound stands at the forefront of innovative therapeutic solutions.
2549049-69-4 (4-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)